Cas no 1797586-10-7 (2-bromo-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}benzamide)

• Product Name: 2-bromo-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}benzamide
• CAS No: 1797586-10-7
• MF: C₁₈H₁₈BrN₅O
• MW: 400.27242231369
• CID: 5404787
• Update Time: 2025-05-20

2-bromo-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-[[1-(3-cyano-2-pyrazinyl)-4-piperidinyl]methyl]benzamide
• 2-bromo-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}benzamide

• Inchi： 1S/C18H18BrN5O/c19-15-4-2-1-3-14(15)18(25)23-12-13-5-9-24(10-6-13)17-16(11-20)21-7-8-22-17/h1-4,7-8,13H,5-6,9-10,12H2,(H,23,25)
• InChI Key： ZWQXNMCMKJGNPS-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=NC=CN=C2C#N)CC1)(=O)C1=CC=CC=C1Br

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 609.6±55.0 °C(Predicted)
• pka: 13.93±0.46(Predicted)

Additional information on 2-bromo-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}benzamide

Professional Introduction to Compound with CAS No. 1797586-10-7 and Product Name: 2-bromo-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}benzamide

The compound with the CAS number 1797586-10-7 and the product name 2-bromo-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a bromine substituent, a cyano group, and a piperidine moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of hybrid molecules that combine the properties of different pharmacophores. The structure of 2-bromo-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}benzamide exemplifies this trend, as it integrates elements from both pyrazine and piperidine derivatives, which are well-known for their biological activity. Specifically, the pyrazine ring is often associated with kinase inhibition, while piperidine derivatives are frequently explored for their role in central nervous system (CNS) disorders. The strategic placement of these moieties within the benzamide core suggests a potential for dual-targeting strategies, which could enhance therapeutic efficacy.

One of the most compelling aspects of this compound is its structural complexity, which allows for extensive derivatization. The bromo substituent at the para position of the benzene ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are particularly valuable in medicinal chemistry for constructing biaryl structures, which are prevalent in many FDA-approved drugs. Additionally, the cyano group can be transformed into other pharmacologically relevant moieties, such as carboxylic acids or amides, depending on the desired biological profile.

The piperidine ring is another key feature that contributes to the compound's potential therapeutic value. Piperidine derivatives have been extensively studied for their activity against a range of targets, including G protein-coupled receptors (GPCRs) and ion channels. The specific substitution pattern at the 1-position of the piperidine ring in this compound (1-(3-cyanopyrazin-2-yl)piperidin-4-yl) suggests a focus on modulating interactions with biological macromolecules. This region is particularly important for ensuring proper binding affinity and selectivity when designing small-molecule inhibitors.

Recent advancements in computational chemistry have enabled more efficient screening processes for identifying promising drug candidates. The structural features of 2-bromo-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}benzamide make it an excellent candidate for virtual screening against large databases of protein targets. For instance, molecular docking studies have shown that this compound can interact with enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key mediators of pain and inflammation, making them attractive targets for therapeutic intervention.

In addition to its potential as a standalone therapeutic agent, this compound serves as a valuable intermediate in the synthesis of more complex molecules. The benzamide core is a common pharmacophore found in many drugs used to treat conditions ranging from cancer to neurological disorders. By modifying the substituents on this core structure, chemists can fine-tune its biological activity to achieve desired outcomes. For example, replacing the bromine atom with an alkyl or aryl group could alter its metabolic stability or cell membrane permeability.

The role of 3-cyanopyrazin-2-yl in this molecule is also noteworthy. Pyrazine derivatives are known for their ability to modulate enzyme activity through allosteric binding or competitive inhibition. The cyano group enhances electrophilicity at certain positions within the pyrazine ring, allowing for further functionalization or interaction with biological targets. This feature makes it particularly useful in designing molecules that require precise spatial orientation within a binding pocket.

From a synthetic perspective, 2-bromo-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}benzamide offers several advantages due to its well-defined functional groups. The presence of both bromine and cyano moieties allows for multiple synthetic pathways, including halogen exchange reactions and nucleophilic additions. These reactions are often employed in late-stage modifications to introduce additional pharmacophoric elements or improve solubility profiles. Furthermore, the piperidine moiety can be further derivatized by introducing other heterocycles or aromatic systems to expand its biological spectrum.

Current research trends indicate that hybrid molecules like this one are likely to play an increasingly important role in drug development. The ability to combine multiple pharmacophores into a single entity can lead to synergistic effects that enhance therapeutic outcomes while minimizing side effects. For instance, combining kinase inhibition with CNS modulation could provide a novel approach to treating neurodegenerative diseases where inflammation plays a significant role.

The chemical diversity inherent in 2-bromo-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}benzamide also supports its use as a building block for library synthesis programs. High-throughput screening (HTS) techniques can be applied to large collections of derivatives generated from this core structure to identify lead compounds with optimized properties. Such libraries are particularly valuable in academic and industrial settings where rapid identification of promising candidates is essential.

In conclusion,1797586-10-7and 2-bromo-N-{[1-(3-cyanopyrazin-2-ylo piperidin -4 - yl)methyl]benzamide represent a significant advancement in pharmaceutical chemistry due to their structural complexity and potential therapeutic applications . Their multifaceted nature makes them ideal candidates for further exploration in drug discovery efforts aimed at addressing complex diseases . As research continues , it is likely that compounds like these will continue to emerge as key players in developing next-generation therapeutics .